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Compound of Interest

Compound Name: Flumedroxone acetate

Cat. No.: B1672880

For Researchers, Scientists, and Drug Development Professionals

Abstract

Flumedroxone acetate, a synthetic progestin, has been investigated for its therapeutic
potential, most notably in the prophylaxis of migraine headaches. This document provides a
comprehensive technical overview of Flumedroxone acetate (CAS 987-18-8), summarizing its
physicochemical properties, mechanism of action, and relevant experimental data. This guide
is intended for researchers and professionals in drug development, offering a consolidated
resource of available scientific information. Due to the limited recent literature on this
compound, some experimental protocols are presented as illustrative examples based on
methodologies for similar compounds.

Physicochemical Properties

Flumedroxone acetate is a white crystalline solid. Its fundamental properties are summarized
in the table below.
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Property Value Reference
CAS Number 987-18-8

Molecular Formula C24H31F304

Molecular Weight 440.50 g/mol

Melting Point 206-207 °C

Optical Rotation [a]D2° +30°

UV max (in ethanol) 234 nm (g 15600)

60-(Trifluoromethyl)-170-
Synonyms acetoxyprogesterone,
Demigran, WG-537

Mechanism of Action

Flumedroxone acetate is a derivative of progesterone and is classified as a progestin. Its
primary mechanism of action is believed to be through its interaction with progesterone
receptors (PRs). Progesterone signaling is complex, involving both genomic and non-genomic
pathways.

Progesterone Receptor Signaling Pathway

The binding of a progestin like Flumedroxone acetate to the progesterone receptor can
initiate a cascade of cellular events. The canonical pathway involves the receptor's
translocation to the nucleus and its function as a ligand-activated transcription factor,
modulating the expression of target genes. This can lead to various physiological effects,
including the regulation of hormonal cycles and potential modulation of neuronal activity
relevant to migraine.
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8]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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